2-[2-(2-methyl-1H-benzimidazol-1-yl)ethyl]-N-(4-methylbenzyl)[1,2,4]triazolo[1,5-c]quinazolin-5-amine

• IUPAC Name: 2-[2-(2-methylbenzimidazol-1-yl)ethyl]-N-[(4-methylphenyl)methyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-amine
• InChI: InChI=1S/C27H25N7/c1-18-11-13-20(14-12-18)17-28-27-30-22-8-4-3-7-21(22)26-31-25(32-34(26)27)15-16-33-19(2)29-23-9-5-6-10-24(23)33/h3-14H,15-17H2,1-2H3,(H,28,30)
• InChI Key: JBWJUHXERFTVNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=NC3=CC=CC=C3C4=NC(=NN42)CCN5C(=NC6=CC=CC=C65)C
• Molecular Formula: C27H25N7
• Molecular Weight: 447.5 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a white solid that appears in the form of tabular crystals. The benzimidazole nucleus was found to be a stable platform on which drugs could be developed.

Synthesis Analysis

Benzimidazole is produced by the condensation of o-phenylenediamine with formic acid, or the equivalent trimethyl orthoformate. 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation.

Molecular Structure Analysis

The benzimidazole ring system is planar and can form a planar six-membered ring through intramolecular hydrogen bonding.

Chemical Reactions Analysis

Benzimidazole is a base and can be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzimidazole derivatives have been found to interfere with the structure and function of microtubules in cells, which can explain their activity in a wide range of experimental tumor systems.

Safety and Hazards

While specific safety and hazard information for your compound is not available, benzimidazole has been labeled with the signal word Warning and hazard statements H302, H315, H319, H335.